![molecular formula C6H9NO B2943959 5-Azaspiro[2.4]heptan-4-one CAS No. 3697-70-9](/img/structure/B2943959.png)
5-Azaspiro[2.4]heptan-4-one
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Overview
Description
5-Azaspiro[2.4]heptan-4-one is a chemical compound with the CAS Number: 3697-70-9 . It has a molecular weight of 111.14 . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthesis of this compound and its analogs has been reported in various studies . For instance, one study reported the synthesis of this compound and other analogs without isolation of intermediate . They assumed that the formation of 7-methyl-5,6-diazaspiro[2.4]heptan-6-en-4-one from 4-(2-hydroxyethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one was proceeded by treatment with concentrated sulfuric acid followed by dehydration .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9NO/c8-5-6(1-2-6)3-4-7-5/h1-4H2,(H,7,8) . This code provides a standard way to encode the molecular structure using text strings and can be used to generate a 3D structure for further analysis.Physical And Chemical Properties Analysis
The boiling point of this compound is 302.6±11.0 °C at 760 mmHg . The compound is a solid at room temperature .Scientific Research Applications
Dopamine D3 Receptor Antagonists
5-Azaspiro[2.4]heptan-4-one derivatives have been studied as potent and selective dopamine D3 receptor (D3R) antagonists. These compounds exhibit high affinity and selectivity at the D3R and are characterized for their pharmacokinetic properties in both in vitro and in vivo contexts. They are considered for further late lead optimization studies due to their favorable developability characteristics (Micheli et al., 2016).
Antibacterial Agents
A series of novel chiral 5-azaspiro[2.4]heptan-4-yl quinolones have been synthesized, demonstrating significant potency against both Gram-positive and Gram-negative bacteria. These compounds exhibit strong in vitro antibacterial activity against various respiratory pathogens, including multi-drug resistant and quinolone-resistant strains. Their pharmacokinetic profiles and physicochemical properties have been extensively evaluated (Kimura et al., 1994).
Orexin Receptor Antagonists
5-Azaspiro[2.4]heptane derivatives have been discovered as potent dual orexin 1 and orexin 2 receptor antagonists. These compounds originated from a piperidine series and underwent SAR and Pharmacokinetic optimization. The lead compound exhibits potent activity against both orexin receptors with favorable pharmacokinetic properties and low cytochrome P450 inhibition potential (Stasi et al., 2013).
Building Blocks for Drug Discovery
The synthesis of various novel angular azaspiro[3.3]heptanes, including 5-azaspiro[2.4]heptanes, has been reported. These compounds are prepared in high yields using efficient sequences and are considered valuable building blocks in drug discovery. They are synthesized for use both as library members and individually on a preparative scale (Guerot et al., 2011).
JAK1-Selective Inhibitors
This compound has been utilized in the structural design of a JAK1 selective inhibitor. The designed compound exhibited significant inhibition of JAK1 with a high selectivity index over JAK2. This compound was optimized through in vitro ADME, hERG, kinase profiling, and pharmacokinetic tests, and showed efficacy in in vivo studies (Chough et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that spirocyclic compounds, such as 5-azaspiro[24]heptan-4-one, are often used in drug discovery due to their unique molecular architecture .
Mode of Action
The mode of action of 5-Azaspiro[2.4]heptan-4-one is currently unknown. The compound features a strained spirocyclic ring system with a nitrogen atom and a reactive ketone functionality . This unique structure may influence its interaction with potential targets.
Pharmacokinetics
Its molecular weight is 111.14 g/mol , which is within the range generally favorable for oral bioavailability in drug discovery.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. Given its unique structure, it may serve as a valuable building block for the synthesis of complex molecular architectures, including spiro-fused heterocycles and polycyclic compounds with potential biological activities .
Action Environment
It’s worth noting that the compound is a solid at room temperature , which may influence its stability and solubility.
properties
IUPAC Name |
5-azaspiro[2.4]heptan-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO/c8-5-6(1-2-6)3-4-7-5/h1-4H2,(H,7,8) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNZIVTLXBOAMAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CCNC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
111.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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